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Compound of Interest

Compound Name: 2,3,4-Trimethyl-3-pentanol

Cat. No.: B156913 Get Quote

A Technical Guide to 2,3,4-Trimethyl-3-pentanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2,3,4-trimethyl-3-pentanol, focusing

on its fundamental chemical properties. The information is presented to be accessible and

useful for professionals in scientific research and development.

Core Molecular Information
2,3,4-Trimethyl-3-pentanol is a tertiary alcohol.[1] Its structure consists of a five-carbon

pentanol backbone with three methyl group substitutions at the second, third, and fourth carbon

atoms.[1] The hydroxyl group (-OH) is located on the third carbon, the same carbon that has a

methyl substituent.

The key identifiers and molecular properties of this compound are summarized in the table

below.
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Identifier Value

Molecular Formula C₈H₁₈O[1][2]

Molecular Weight 130.23 g/mol [3][4][5]

IUPAC Name 2,3,4-trimethylpentan-3-ol[3][4]

CAS Registry Number 3054-92-0[2][3]

Synonyms
1,1-Diisopropylethanol,

Diisopropylmethylcarbinol[1][2][4][5]

Physicochemical Data
While extensive biological data is not widely published, the physical properties of 2,3,4-
trimethyl-3-pentanol are well-documented. These properties are crucial for its handling,

application in synthesis, and for predicting its behavior in various experimental conditions.

Property Value

Appearance Colorless to light brown or yellow liquid[3][6]

Odor Fruity aroma[3][6]

Boiling Point 78 °C @ 46 mmHg[3][5][6]

Density ~0.85 g/cm³[4][5]

Refractive Index ~1.433 - 1.438 @ 20 °C[3][5]

Solubility
Insoluble in water; Soluble in organic solvents

like heptane and ethanol[3]

Visualizations
To further elucidate the nature of this compound and its analysis, the following diagrams are

provided.
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Compound Identification
(2,3,4-Trimethyl-3-pentanol)

Physicochemical Characterization
(e.g., m.p., b.p., solubility)

Spectroscopic Analysis
(NMR, IR, MS)

Purity Assessment
(HPLC, GC)

Data Compilation & Analysis

Technical Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156913#2-3-4-trimethyl-3-pentanol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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